Cas no 56894-47-4 (Benzoic acid, 2-[5-(3,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-)

Benzoic acid, 2-[5-(3,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]- structure
56894-47-4 structure
Product Name:Benzoic acid, 2-[5-(3,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-
CAS No:56894-47-4
MF:C17H14N2O3
MW:294.304664134979
CID:347528
PubChem ID:54094502
Update Time:2025-04-19

Benzoic acid, 2-[5-(3,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-[5-(3,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-
    • 2-[5-(3,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]benzoic acid
    • 2-(5-(3,5-Dimethylphenyl)-1,3,4-oxadiazol-2-yl)benzoic acid
    • SCHEMBL11821859
    • 56894-47-4
    • DTXSID10708989
    • Inchi: 1S/C17H14N2O3/c1-10-7-11(2)9-12(8-10)15-18-19-16(22-15)13-5-3-4-6-14(13)17(20)21/h3-9H,1-2H3,(H,20,21)
    • InChI Key: MWDTZSAPBHWBCR-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC=CC=2C(=O)O)=NN=C1C1C=C(C)C=C(C)C=1

Computed Properties

  • Exact Mass: 294.10052
  • Monoisotopic Mass: 294.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 393
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 76.2A^2
  • XLogP3: 3.3

Experimental Properties

  • PSA: 76.22
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.